Cas no 2138184-66-2 (1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo-
• CAS No: 2138184-66-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5258629
• Update Time: 2025-05-26

1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo-

• Inchi： 1S/C13H12O4/c1-7(2)8-4-3-5-9-10(8)6-11(12(14)15)17-13(9)16/h3-7H,1-2H3,(H,14,15)
• InChI Key： BCNPKBPKIUAGLL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OC(=O)C2=CC=CC(C(C)C)=C2C=1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo-

1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo

1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo, also known by its CAS number 2138184-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the carboxylic acid group at position 3 and the ketone group at position 1 adds to its structural complexity and functional diversity.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo has been explored through various methods, including oxidative coupling and cyclization reactions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, making it more accessible for research and potential applications. The compound's structure allows for multiple sites of functionalization, which is advantageous for further chemical modifications and derivatization.

One of the most promising areas of research involving this compound is its potential as a pharmacological agent. Preclinical studies have demonstrated that 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, recent findings suggest that this compound may possess anti-inflammatory properties, further expanding its therapeutic potential.

The structural features of this compound also make it a valuable tool in medicinal chemistry for designing novel drug candidates. The benzopyran core is known to interact with various biological targets, including enzymes and receptors, making it a versatile scaffold for drug development. Researchers are actively investigating the bioavailability and pharmacokinetics of this compound to assess its suitability as an oral or parenteral therapeutic agent.

In terms of industrial applications, 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo has shown promise in the agrochemical sector as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth pathways makes it a candidate for developing environmentally friendly agricultural solutions. However, further studies are required to evaluate its efficacy and safety in real-world conditions.

The growing interest in this compound is reflected in the increasing number of research publications and patent filings related to its synthesis, characterization, and applications. As the scientific community continues to explore its properties, it is expected that 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo will find diverse uses across multiple industries.

In conclusion, with its unique structure and versatile properties, 1H-2-Benzopyran-3-carboxylic acid, 5-(1-methylethyl)-1-oxo stands out as a compound with immense potential in both academic research and industrial applications. Ongoing advancements in synthetic methodologies and biological evaluations will undoubtedly unlock new opportunities for this intriguing molecule.